Cas no 2137788-65-7 (2-(5-Chloro-2-fluorophenyl)butanedioic acid)

• Product Name: 2-(5-Chloro-2-fluorophenyl)butanedioic acid
• CAS No: 2137788-65-7
• MF: C₁₀H₈ClFO₄
• MW: 246.619525909424
• CID: 5753782
• PubChem ID: 165450975
• Update Time: 2023-11-14

2-(5-Chloro-2-fluorophenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-fluorophenyl)butanedioic acid
• 2137788-65-7
• EN300-704792
• 2-(5-Chloro-2-fluorophenyl)butanedioic acid

• Inchi： 1S/C10H8ClFO4/c11-5-1-2-8(12)6(3-5)7(10(15)16)4-9(13)14/h1-3,7H,4H2,(H,13,14)(H,15,16)
• InChI Key： WWYAGWZOVFKMGH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(C(=O)O)CC(=O)O)F

Computed Properties

• Exact Mass: 246.0095146g/mol
• Monoisotopic Mass: 246.0095146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6Ų